Cas no 1698287-85-2 (2-(2-bromo-4-fluorophenyl)oxirane)

• Product Name: 2-(2-bromo-4-fluorophenyl)oxirane
• CAS No: 1698287-85-2
• MF: C₈H₆BrFO
• MW: 217.035045146942
• CID: 5797561
• PubChem ID: 108263739
• Update Time: 2025-06-30

2-(2-bromo-4-fluorophenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenyl)oxirane
• EN300-1897589
• 1698287-85-2

• Inchi： 1S/C8H6BrFO/c9-7-3-5(10)1-2-6(7)8-4-11-8/h1-3,8H,4H2
• InChI Key： XGKUQHDIRBNSSW-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C1CO1)F

Computed Properties

• Exact Mass: 215.95861g/mol
• Monoisotopic Mass: 215.95861g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-(2-bromo-4-fluorophenyl)oxirane

Introduction to 2-(2-bromo-4-fluorophenyl)oxirane (CAS No. 1698287-85-2)

2-(2-bromo-4-fluorophenyl)oxirane (CAS No. 1698287-85-2) is a compound of significant interest in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of an epoxide, specifically an oxirane, which is a three-membered cyclic ether. The molecule features a bromine atom at the 2-position and a fluorine atom at the 4-position of the phenyl ring, making it a unique structure with potential applications in various chemical reactions and material synthesis.

The synthesis of 2-(2-bromo-4-fluorophenyl)oxirane has been extensively studied, with researchers exploring various methods to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly syntheses. For instance, the use of palladium-catalyzed coupling reactions has been reported to enhance the yield and purity of this compound, reducing the need for hazardous reagents.

One of the key areas where CAS No. 1698287-85-2 has shown promise is in polymer science. The epoxide functionality of this compound makes it highly reactive, allowing it to participate in ring-opening polymerization reactions. This property has led to its use in the development of novel polymers with tailored mechanical and thermal properties. Recent studies have demonstrated that incorporating 2-(2-bromo-4-fluorophenyl)oxirane into polymer networks can significantly improve their resistance to environmental stressors such as UV radiation and oxidative degradation.

In the pharmaceutical industry, CAS No. 1698287-85-2 has been investigated as a potential precursor for drug delivery systems. The bromine and fluorine substituents on the phenyl ring provide opportunities for further functionalization, enabling the attachment of bioactive molecules or targeting ligands. Researchers have reported successful conjugation of this compound with therapeutic agents, leading to drug delivery systems with enhanced stability and bioavailability.

The toxicological profile of CAS No. 1698287-85-2 has also been a subject of recent research. Studies conducted on cellular models have shown that while the compound exhibits moderate cytotoxicity, its toxicity can be mitigated through careful control of exposure levels and formulation strategies. These findings are crucial for ensuring safe handling and application of this compound in industrial settings.

Looking ahead, the versatility of CAS No. 1698287-85-2 suggests that it will continue to play a pivotal role in advancing chemical research and industrial applications. Ongoing research is focused on optimizing its synthesis pathways, exploring new reaction mechanisms involving its epoxide functionality, and investigating its potential in emerging fields such as nanotechnology and biotechnology.

In conclusion, CAS No. 1698287-85-2, or 2-(2-bromo-4-fluorophenyl)oxirane, is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable tool for researchers and industry professionals alike.